Cas no 1361840-76-7 (2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine)
2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine
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- Inchi: 1S/C11H5Cl3IN/c12-8-3-1-2-7(10(8)13)6-4-9(15)11(14)16-5-6/h1-5H
- InChI Key: JAKVSKAUQPJAAU-UHFFFAOYSA-N
- SMILES: IC1=C(N=CC(=C1)C1C=CC=C(C=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 241
- XLogP3: 5.3
- Topological Polar Surface Area: 12.9
2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023023997-250mg |
2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine |
1361840-76-7 | 97% | 250mg |
$659.60 | 2022-03-01 | |
| Alichem | A023023997-500mg |
2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine |
1361840-76-7 | 97% | 500mg |
$1,009.40 | 2022-03-01 | |
| Alichem | A023023997-1g |
2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine |
1361840-76-7 | 97% | 1g |
$1,730.40 | 2022-03-01 |
2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine
In-Depth Analysis of 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine (CAS No. 1361840-76-7): Properties, Applications, and Market Trends
The compound 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine (CAS No. 1361840-76-7) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a polychlorinated phenyl ring and an iodopyridine core, this molecule serves as a versatile intermediate in synthetic chemistry. Its CAS registry number 1361840-76-7 ensures precise identification in global chemical databases, making it a critical reference for researchers exploring heterocyclic compounds and halogenated building blocks.
Recent studies highlight the growing demand for halogenated pyridines like 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine due to their role in developing crop protection agents and pharmaceutical intermediates. The compound’s multi-halogenated structure enhances its reactivity in cross-coupling reactions, a topic frequently searched in AI-driven synthesis platforms. Researchers often inquire about its synthetic routes, Suzuki-Miyaura coupling compatibility, and solubility profiles—key terms optimized for SEO in this context.
From a market perspective, the agrochemical sector’s focus on sustainable pest control has increased interest in halogen-containing scaffolds. This aligns with trending searches like "eco-friendly halogenated pesticides" and "iodopyridine applications in agriculture." Meanwhile, pharmaceutical developers leverage its iodine moiety for radiolabeling experiments, addressing popular queries such as "PET tracer synthesis" and "diagnostic imaging precursors."
Analytical data for CAS 1361840-76-7 reveals a melting point range of 120–125°C and moderate stability under inert atmospheres—details often requested in chemical forums and patent filings. Its chromatographic separation methods (e.g., HPLC with C18 columns) are another hot topic, reflecting user concerns about purity validation in peer-reviewed journals.
Innovative applications include its use in metal-catalyzed transformations, where the 3-iodo group acts as a leaving group for palladium-mediated reactions. This connects to trending academic searches like "C–I bond activation" and "pyridine functionalization techniques." Additionally, its lipophilicity (LogP ~3.5) makes it relevant to drug delivery optimization studies, a frequently discussed subject in medicinal chemistry webinars.
Regulatory compliance remains a priority, with REACH and FDA guidelines ensuring safe handling. While not classified as hazardous under current standards, proper laboratory PPE protocols are emphasized—addressing common queries about "halogenated compound storage." Suppliers typically provide COA documentation and NMR spectra, critical for quality assurance in procurement workflows.
Future research directions may explore its photophysical properties for OLED materials or catalysis, tapping into the booming green chemistry trend. As AI-assisted molecular design grows, 1361840-76-7 could emerge in virtual screening libraries for targeted drug discovery—a nexus of high-traffic keywords in computational chemistry circles.
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